molecular formula C10H22O6P2 B1337896 Tetraethyl ethene-1,1-diylbis(phosphonate) CAS No. 37465-31-9

Tetraethyl ethene-1,1-diylbis(phosphonate)

Cat. No. B1337896
CAS RN: 37465-31-9
M. Wt: 300.23 g/mol
InChI Key: SLSPWQKLLPYKAB-UHFFFAOYSA-N
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Description

Tetraethyl ethene-1,1-diylbis(phosphonate) is a chemical compound with the molecular formula C10H22O6P2 . It is also known by other names such as Tetraethyl vinylidene phosphonate, 1,1-bis(diethoxyphosphoryl)ethene, and 1,1-bis(Diethoxyphosphoryl)ethylene . The molecular weight of this compound is 300.23 g/mol .


Molecular Structure Analysis

The InChI code for Tetraethyl ethene-1,1-diylbis(phosphonate) is 1S/C10H22O6P2/c1-6-13-17(11,14-7-2)10(5)18(12,15-8-3)16-9-4/h5-9H2,1-4H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.


Physical And Chemical Properties Analysis

Tetraethyl ethene-1,1-diylbis(phosphonate) is a liquid at room temperature . It has a molecular weight of 300.23 g/mol . The compound has a topological polar surface area of 71.1 Ų and a complexity of 302 . It has 0 hydrogen bond donors, 6 hydrogen bond acceptors, and 10 rotatable bonds .

Scientific Research Applications

Recovery of Strategic Metals

Tetraethyl ethene-1,1-diylbis(phosphonate) and its derivatives are used as complexing agents for the potential recovery of strategic metals . These compounds are synthesized as possible chelating systems for the recovery of strategic metals .

Diagnostics and Therapeutics

These compounds show interesting properties in diagnostics and therapeutics . Substituted bisphosphonates are mostly applied for medical purposes when calcium metabolism is affected .

Virustatic Properties

Tetraethyl ethene-1,1-diylbis(phosphonate) and its derivatives show interesting virustatic properties . This makes them very promising compounds for a large number of applications .

Wastewater Treatment

Research is being conducted to investigate the applicability of these compounds for wastewater treatment . The P-C-P backbone of these compounds and the alkyl side chains on the central carbon atom have a determinant role in their physicochemical properties .

Valuable Metals Extraction

These compounds are being investigated for their potential in the extraction of valuable metals . For instance, the demand for Rare Earth Elements (REEs), a group of 17 metals, including 15 lanthanides, yttrium, and scandium, have become of strategic importance for hi-tech applications .

Light Harvesting in Perovskite Solar Cells

Tetraethyl ethene-1,1-diylbis(phosphonate) has been used in the synthesis of materials for efficient light harvesting in perovskite solar cells . This compound is used in the synthesis of various organic electron-transporting layers .

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation (H317) and eye irritation (H319) . Precautionary measures include wearing protective gloves and eye protection (P280), and rinsing cautiously with water in case of eye contact (P305+P351+P338) .

properties

IUPAC Name

1,1-bis(diethoxyphosphoryl)ethene
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H22O6P2/c1-6-13-17(11,14-7-2)10(5)18(12,15-8-3)16-9-4/h5-9H2,1-4H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SLSPWQKLLPYKAB-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOP(=O)(C(=C)P(=O)(OCC)OCC)OCC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H22O6P2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40452307
Record name Tetraethyl vinylidene phosphonate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40452307
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

300.23 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Tetraethyl ethene-1,1-diylbis(phosphonate)

CAS RN

37465-31-9
Record name Tetraethyl vinylidene phosphonate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40452307
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

Paraformaldehyde (104.2 g) and diethylamine (50.8 g) are combined in methanol (2 1), warmed until clear, then treated with methylene bisphosphonic acid, tetraethyl ester (190.09 g) and refluxed for 18 hrs. The sample is then concentrated, methanol added, the methanol removed by heat and reduced pressure, toluene is added and removed by heat and reduced pressure. The residue is dissolved in toluene (1 1), treated with p-TSA (0.5 g) and refluxed through a Dean Stark trap for 18 hrs. The sample is concentrated under reduced pressure with heat, dissolved in methylene chloride washed twice with water, dried with magnesium sulfate, and concentrated under reduced pressure with heat. The sample is purified by distillation at reduced pressure to give the title compound, bp=140° (0.6 torr); MS (m/e) 300, 285, 273, 255, 245, 227, 217, 199, 192, 181, 163, 153 and 135; IR (neat) 2984, 2934, 2909, 1651, 1580, 1479, 1444, 1392, 1254, 1166, 1098, 1042, 1025, 974, 855, 813 and 800 cm-1 ; NMR (CDCl3) 7.1, 6.7, 4.1 and 1.3 δ.
Quantity
104.2 g
Type
reactant
Reaction Step One
Quantity
50.8 g
Type
reactant
Reaction Step Two
Quantity
190.09 g
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Q & A

Q1: What is the role of Tetraethyl ethene-1,1-diylbis(phosphonate) in Friedel-Crafts alkylation reactions?

A1: Tetraethyl ethene-1,1-diylbis(phosphonate) acts as an alkylating agent in Friedel-Crafts alkylation reactions. [] In the presence of a Lewis acid catalyst, such as the Cu(ClO4)2·6H2O/2,2′-Bipy complex, it reacts with electron-rich aromatic compounds like indoles to introduce an ethyl-1,1-diylbis(phosphonate) group onto the aromatic ring. [] This reaction offers a synthetic route to access a variety of heteroaryl- and aryl-substituted ethyl-1,1-diylbis(phosphonates). []

Q2: Are there any other reported applications of Tetraethyl ethene-1,1-diylbis(phosphonate) in scientific literature?

A2: Beyond Friedel-Crafts alkylations, Tetraethyl ethene-1,1-diylbis(phosphonate) serves as a building block in the synthesis of novel nucleoside analogs containing amino bisphosphonic groups. [] While the specific details of this application are not provided in the abstract, it highlights the versatility of this compound in accessing molecules with potential biological activity.

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